6-benzyl-5-hydroxy-7-methyl[1,3]thiazolo[4,5-b]pyridin-2(3H)-one

• IUPAC Name: 6-benzyl-7-methyl-3,4-dihydro-[1,3]thiazolo[4,5-b]pyridine-2,5-dione
• InChI: InChI=1S/C14H12N2O2S/c1-8-10(7-9-5-3-2-4-6-9)13(17)15-12-11(8)19-14(18)16-12/h2-6H,7H2,1H3,(H2,15,16,17,18)
• InChI Key: SCFVTKKVSIOKCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC2=C1SC(=O)N2)CC3=CC=CC=C3
• Molecular Formula: C14H12N2O2S
• Molecular Weight: 272.32 g/mol

Description

6-benzyl-5-hydroxy-7-methyl[1,3]thiazolo[4,5-b]pyridin-2(3H)-one is a chemical compound that belongs to the thiazolo[4,5-b]pyridine family. It is a heterocyclic compound that consists of a pyridine ring fused to a thiazole ring. This compound has attracted significant attention from scientists due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 6-benzyl-5-hydroxy-7-methyl[1,3]thiazolo[4,5-b]pyridin-2(3H)-one is not fully understood. However, studies have suggested that this compound induces apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. Additionally, it has been shown to inhibit the growth and proliferation of cancer cells by regulating various signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 6-benzyl-5-hydroxy-7-methyl[1,3]thiazolo[4,5-b]pyridin-2(3H)-one exhibits significant biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including topoisomerase II and HDACs (histone deacetylases). Additionally, it has been shown to induce cell cycle arrest and inhibit angiogenesis (the formation of new blood vessels).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-benzyl-5-hydroxy-7-methyl[1,3]thiazolo[4,5-b]pyridin-2(3H)-one in lab experiments is its significant anticancer activity. This makes it an ideal candidate for the development of new anticancer drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 6-benzyl-5-hydroxy-7-methyl[1,3]thiazolo[4,5-b]pyridin-2(3H)-one. One of the main areas of focus is the development of new anticancer drugs based on this compound. Additionally, there is a need for further studies to understand the exact mechanism of action of this compound and its potential applications in the treatment of other diseases. Finally, there is a need for the development of new methods for the synthesis of this compound that can improve its solubility and bioavailability.
In conclusion, 6-benzyl-5-hydroxy-7-methyl[1,3]thiazolo[4,5-b]pyridin-2(3H)-one is a promising compound that exhibits significant anticancer activity and has potential applications in the field of medicinal chemistry. Further research is needed to fully understand its mechanism of action and to develop new drugs based on this compound.

Synthesis Methods

The synthesis of 6-benzyl-5-hydroxy-7-methyl[1,3]thiazolo[4,5-b]pyridin-2(3H)-one can be achieved through several methods. One of the most commonly used methods is the reaction of 2-aminothiazole with 2-acetylpyridine in the presence of a catalyst such as acetic acid. The resulting compound is then treated with benzyl bromide to obtain the final product.

Scientific Research Applications

6-benzyl-5-hydroxy-7-methyl[1,3]thiazolo[4,5-b]pyridin-2(3H)-one has been extensively studied for its potential applications in the field of medicinal chemistry. Several studies have shown that this compound exhibits significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells.